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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d4

Cat. No.: B561863

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Nitrobenzaldehyde-d4 (CAS No. 1020718-72-2), a deuterated analog of 4-Nitrobenzaldehyde.
[1][2] This document is intended to serve as an essential resource for researchers, scientists,
and professionals in drug development by consolidating critical safety, handling, and
toxicological information. The data presented herein is primarily based on the non-deuterated
form, 4-Nitrobenzaldehyde (CAS No. 555-16-8), as the safety and toxicological profiles are
expected to be comparable due to the minor structural modification of isotopic labeling.[3]

Section 1: Chemical and Physical Properties

4-Nitrobenzaldehyde-d4 is a yellow crystalline powder.[4] Its fundamental physical and
chemical characteristics are crucial for safe handling and storage in a laboratory setting. The
properties are summarized in the table below.
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Property Value

Molecular Formula C7HD4NOs

Molecular Weight 155.14 g/mol [1][2]

Appearance Yellow crystalline powder[4]

Melting Point 103-106 °CJ[5]

Solubility So-IubIe in-ethanol, ben.zene, and glacial acetic
acid. Sparingly soluble in water.[4]

Storage Temperature Store at 2-8°C for long-term storage.[2]

Section 2: Hazard Identification and Classification

4-Nitrobenzaldehyde is classified as a hazardous substance.[4] It is crucial to understand its
potential health and environmental effects to ensure appropriate safety measures are
implemented.

GHS Hazard Statements:

e H317: May cause an allergic skin reaction.[5]

e H319: Causes serious eye irritation.[5]

e H412: Harmful to aquatic life with long lasting effects.[5]

GHS Precautionary Statements:

P261: Avoid breathing dust.[5]

P272: Contaminated work clothing should not be allowed out of the workplace.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.scbt.com/p/4-nitrobenzaldehyde-d4-1020718-72-2
https://clearsynth.com/product/4-nitrobenzaldehyde-d4
https://datasheets.scbt.com/sc-256809.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/4-Nitrobenzaldehyde.pdf
https://datasheets.scbt.com/sc-256809.pdf
https://clearsynth.com/product/4-nitrobenzaldehyde-d4
https://datasheets.scbt.com/sc-256809.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/4-Nitrobenzaldehyde.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/4-Nitrobenzaldehyde.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/4-Nitrobenzaldehyde.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/4-Nitrobenzaldehyde.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/4-Nitrobenzaldehyde.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/4-Nitrobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

Section 3: Toxicology and Health Effects

The toxicological profile of 4-Nitrobenzaldehyde indicates potential for adverse health effects
upon exposure. The primary routes of exposure are inhalation, ingestion, and skin contact.

Toxicological

. Species Route Value

Endpoint
LD50 (Lethal Dose,

Rat Oral 4700 mg/kg
50%)
LD50 (Lethal Dose,

Rat Dermal 16000 mg/kg
50%)
LD50 (Lethal Dose, ]

Rat Intraperitoneal 545 mg/kg

50%)

Data sourced from Santa Cruz Biotechnology MSDS for 4-Nitrobenzaldehyde.

Acute Effects:

Ingestion: Harmful if swallowed. Accidental ingestion may cause serious damage to health.

[4]

Inhalation: May cause respiratory irritation.[4][6]

Skin Contact: May cause skin irritation and an allergic skin reaction.[5][6]

Eye Contact: Causes serious eye irritation.[5][6]
Chronic Effects:

e Long-term exposure may lead to cumulative health effects.[4] There is limited evidence of a
carcinogenic effect.[4]
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Section 4: Experimental Protocols

Representative Protocol: Acute Oral Toxicity (LD50) Determination based on OECD Guideline
425

The following is a representative experimental protocol for determining the acute oral LD50
value of a substance like 4-Nitrobenzaldehyde, adapted from the OECD Test Guideline 425
(Up-and-Down Procedure).[7] This method is designed to estimate the LD50 with a reduced
number of animals.[8]

1. Objective: To determine the median lethal dose (LD50) of the test substance following a
single oral administration.

2. Test Animals:

» Healthy, young adult rats (e.g., Wistar strain) of a single sex (typically females, as they are
often slightly more sensitive).[9]

e Animals should be acclimatized to laboratory conditions for at least 5 days prior to the study.
3. Housing and Feeding:

e Animals are housed in standard laboratory conditions with controlled temperature, humidity,
and a 12-hour light/dark cycle.

o Standard laboratory diet and water are provided ad libitum, except for a brief fasting period
before dosing.

4. Dose Preparation and Administration:

e The test substance is typically dissolved or suspended in a suitable vehicle, such as corn oil
or water.[9]

e Doses are administered orally via gavage.[9] The volume administered should not exceed 1
mL/100g of body weight for non-aqueous solutions or 2 mL/100g for aqueous solutions.[9]

5. Procedure (Up-and-Down Method):
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o A starting dose is selected, typically below the estimated LD50.
e Asingle animal is dosed.

« |f the animal survives after a defined observation period (e.g., 48 hours), the next animal is
dosed at a higher level (e.g., by a factor of 3.2).

o |f the animal dies, the next animal is dosed at a lower level.

e This sequential dosing continues until the stopping criteria are met, typically after a series of
reversals in outcome (survival/death).

6. Observation Period:

e Animals are observed for mortality and clinical signs of toxicity at regular intervals for at least
14 days after dosing.

e Observations include changes in skin, fur, eyes, and behavior.[10]
7. Data Analysis:

e The LD50 is calculated using a statistical method, such as the maximum likelihood method,
based on the pattern of survivals and deaths.[11][12]

Section 5: Safe Handling and Emergency
Procedures

Proper handling and emergency preparedness are critical when working with 4-
Nitrobenzaldehyde-d4. The following workflow outlines the key steps for safe use and
response to incidents.
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Caption: Workflow for safe handling and emergency response.
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Section 6: Spills, Disposal, and Environmental Fate

Spill Response: In the event of a spill, avoid generating dust.[13] Sweep up the material and
place it in a suitable, closed container for disposal.[13] Ensure the area is well-ventilated.

Waste Disposal: Dispose of this material and its container to an approved waste disposal plant
in accordance with local, regional, and national regulations.[13]

Environmental Fate: 4-Nitrobenzaldehyde is harmful to aquatic life with long-lasting effects.[6]
[13] It is not readily biodegradable and care should be taken to prevent its release into the
environment.[13]

Disclaimer: This document is intended for informational purposes only and is based on the
Material Safety Data Sheet of 4-Nitrobenzaldehyde. While the properties of the deuterated and
non-deuterated forms are expected to be similar, it is recommended to consult the specific
MSDS for 4-Nitrobenzaldehyde-d4 from your supplier for the most accurate and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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